Cas no 2639437-56-0 (1-3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine hydrochloride)

1-3-(Difluoromethyl)bicyclo[1.1.1]pentan-1-ylmethanamine hydrochloride is a structurally unique bicyclic amine derivative featuring a difluoromethyl substituent. Its rigid [1.1.1]bicyclopentane core enhances metabolic stability and reduces conformational flexibility, making it valuable in medicinal chemistry for optimizing drug-like properties. The difluoromethyl group contributes to improved lipophilicity and bioavailability while influencing electronic and steric interactions. The hydrochloride salt form ensures enhanced solubility and handling characteristics. This compound is particularly useful as a building block in the synthesis of bioactive molecules, offering potential applications in the development of enzyme inhibitors or receptor modulators. Its well-defined stereochemistry and functional group compatibility further support its utility in targeted molecular design.

1-3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine hydrochloride structure

2639437-56-0 structure

Product Name:1-3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine hydrochloride

CAS No:2639437-56-0

MF:C₇H₁₂ClF₂N

MW:183.62668800354

MDL:MFCD33549334

CID:5665687

PubChem ID:155970397

Update Time:2026-03-11

1-3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- Z4924735041
- EN300-37374222
- EN300-27747369
- AT27949
- 1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride
- 1-[3-(DIFLUOROMETHYL)BICYCLO[1.1.1]PENTAN-1-YL]METHANAMINE HCL
- 2639437-56-0
- C-(3-Difluoromethyl-bicyclo[1.1.1]pent-1-yl)-methylamine hydrochloride
- 1-3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine hydrochloride
- MDL： MFCD33549334
- Inchi： 1S/C7H11F2N.ClH/c8-5(9)7-1-6(2-7,3-7)4-10;/h5H,1-4,10H2;1H
- InChI Key： JTKBJXHXEPVSCC-UHFFFAOYSA-N
- SMILES： Cl.FC(C12CC(CN)(C1)C2)F

Computed Properties

Exact Mass: 183.0626334g/mol
Monoisotopic Mass: 183.0626334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

1-3-(difluoromethyl)bicyclo1.1.1pentan-1-ylmethanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37374222-0.05g	1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride	2639437-56-0	95%	0.05g	$2184.0	2023-11-13
Enamine	EN300-37374222-0.1g	1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride	2639437-56-0	95%	0.1g	$2287.0	2023-11-13
Enamine	EN300-37374222-0.25g	1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride	2639437-56-0	95%	0.25g	$2391.0	2023-11-13
Enamine	EN300-37374222-0.5g	1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride	2639437-56-0	95%	0.5g	$2495.0	2023-11-13
Enamine	EN300-37374222-1.0g	1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride	2639437-56-0		1.0g	$2599.0	2023-07-07
Enamine	EN300-37374222-2.5g	1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride	2639437-56-0	95%	2.5g	$5095.0	2023-11-13
Enamine	EN300-37374222-5.0g	1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride	2639437-56-0		5.0g	$7539.0	2023-07-07
Enamine	EN300-37374222-10.0g	1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride	2639437-56-0		10.0g	$11178.0	2023-07-07
Enamine	EN300-27747369-0.05g	1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride	2639437-56-0	95.0%	0.05g	$691.0	2025-03-18
Enamine	EN300-27747369-0.1g	1-[3-(difluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride	2639437-56-0	95.0%	0.1g	$902.0	2025-03-18